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Introduction to 1,12-Dodecanediamine in Textile
Applications

1,12-Dodecanediamine (DA12) represents a critical aliphatic diamine compound in advanced textile
chemical processing, serving as a fundamental building block for high-performance polyamide polymers.
This long-chain diamine features twelve methylene groups terminated by reactive amino groups, imparting
unique chemical properties that translate to enhanced material characteristics in technical textiles. The
compound's molecular structure enables the formation of polyamide polymers with exceptional
hydrophobic properties, mechanical strength, and chemical resistance, making it particularly valuable for
specialized textile applications requiring durability and specific performance characteristics. As textile
manufacturers increasingly seek sustainable alternatives, DA12 has gained additional attention as it can be
derived from renewable resources through microbial fermentation of petroleum by-products, aligning with

growing environmental sustainability initiatives within the industry. [1] [2]

The application of 1,12-dodecanediamine in textile processing primarily occurs through its incorporation as
a monomer in polycondensation reactions to create specialized polyamides such as PAI12T
(polydodecanediamine terephthalamide) and PA1212. These engineering polymers exhibit superior thermal

stability, reduced moisture absorption, and enhanced mechanical properties compared to shorter-chain
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polyamides, enabling their use in demanding textile applications including technical textiles, protective
fabrics, and high-performance apparel. The continued research and development surrounding DA 12-based
polymers reflects the textile industry's ongoing pursuit of advanced materials that meet evolving
performance requirements while addressing environmental concerns through green chemistry principles and

sustainable sourcing. [1] [2]

Chemical Profile and Properties

1,12-Dodecanediamine (C~12~H~28~N~2~) is an aliphatic diamine characterized by a linear hydrocarbon
chain with amino functional groups at both terminals. This molecular configuration delivers a balance of
hydrophobicity and reactivity that makes it particularly suitable for textile polymer applications. The
extended methylene sequence (twelve CH~2~ groups) between the terminal amines creates a flexible
backbone that imparts distinctive physical and chemical properties to resulting polymers, including lower
moisture absorption and enhanced dimensional stability compared to shorter-chain diamines. These
characteristics translate directly to improved performance in technical textiles where water resistance and

maintaining structural integrity under varying humidity conditions are essential requirements. [1]

The primary chemical properties of 1,12-Dodecanediamine include:

Molecular Structure: Linear aliphatic chain (C~12~) with primary amine termini
Reactivity: Participates in polycondensation reactions with dicarboxylic acids
Hydrophobicity: High methylene-to-amine ratio reduces water affinity

Thermal Stability: Maintains structural integrity at elevated processing temperatures

The significance of the methylene chain length becomes evident when comparing DA12 to shorter-chain
diamines. Polymers synthesized from DA12 exhibit reduced crystallinity and lower melting points than
their shorter-chain counterparts while maintaining excellent mechanical properties. This combination of
characteristics facilitates textile processing operations and enhances comfort in wearable applications due to
increased flexibility and reduced stiffness. Furthermore, the chemical structure of DA12 contributes to
enhanced chemical resistance in resulting textiles, particularly against polar substances, making DA12-

based fabrics suitable for protective applications in industrial environments. [1] [2]

Application in Textile Processing
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Polymerization Processes

The primary application of 1,12-dodecanediamine in advanced textiles lies in its role as a monomer for
semi-aromatic polyamides, most notably PA12T (polydodecanediamine terephthalamide). This specialized
polymer is synthesized through polycondensation reactions between DA12 and terephthalic acid (PTA),
resulting in a molecular structure that combines the mechanical strength and thermal resistance of aromatic
components with the flexibility and processability of aliphatic chains. The polymerization process occurs at
elevated temperatures (typically above 300°C) under controlled atmospheric conditions to prevent oxidative
degradation while facilitating the removal of condensation by-products. The resulting PA12T exhibits a high
melting point (approximately 315°C) and glass transition temperature (around 140°C), making it suitable

for textiles requiring thermal stability such as protective apparel and automotive fabrics. [2]

Table 1: Polymerization Parameters for DA12-Based Polyamides

Parameter PA12T PA1212

Monomer A 1,12-Dodecanediamine 1,12-Dodecanediamine

Monomer B Terephthalic Acid 1,12-Dodecanedioic Acid

Reaction Temperature  315-340°C 185°C (melting point)

Key Characteristics High melting point, excellent thermal Flexibility, lower moisture
stability absorption

Primary Textile Technical textiles, protective fabrics, Flexible coatings, waterproof

Applications automotive interiors membranes

The following diagram illustrates the synthesis pathway for PA12T from 1,12-dodecanediamine:

1,12-Dodecanediamine

(DA12)
Polycondensation Reaction Melt Processing Textile Fiber
(340°C, 10 MPa) PAI2T Polymer @ (Mechanical Enhancement)
Terephthalic Acid
(PTA)
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Textile Finishing and Coating

Beyond fiber formation, DA12-based polyamides find significant application in textile finishing operations
where they function as durable coating materials to impart specific performance characteristics. The
relatively low moisture absorption of PA12T and similar polymers makes them particularly valuable for
creating water-resistant barriers on technical textiles without compromising breathability. In coating
applications, DA12-based polymers are typically applied from solution or melt states using techniques such
as knife coating, roll coating, or spray deposition, followed by thermal treatment to ensure proper film
formation and adhesion to textile substrates. The resulting coatings exhibit excellent resistance to chemical
degradation, abrasion, and UV radiation, significantly extending the service life of technical textiles in

demanding environments. [1] [2]

Recent advancements in textile chemical processing have leveraged the unique properties of DA12-based
polymers to develop functional finishes that respond to specific environmental stimuli or provide active

protection. These include:

e Thermoregulatory Finishes: Utilizing the thermal properties of PA12T for applications requiring
temperature management

e Chemical Protective Layers: Exploiting the chemical resistance of DA12-based polymers for
protective textiles

e Enhanced Dyeability: The crystalline structure of PA12T influences dye uptake and fastness
properties

The integration of DA12-based polymers in textile finishing aligns with broader industry trends toward
multi-functional materials that deliver enhanced performance while addressing sustainability concerns

through extended product longevity and reduced chemical consumption during processing. [3] [4]

Experimental Protocols

Protocol 1: Synthesis of PA12T Polymer for Textile Applications

© 2026 Smolecule. All rights reserved. 4/13 Tech Support


https://www.smolecule.com/products/s536530?utm_src=pdf-body-img
https://www.sciencedirect.com/topics/engineering/aliphatic-diamine
https://www.mdpi.com/2073-4360/14/22/4805
https://biopolchemicals.com/textile-chemicals/developments-in-preparatory-textile-chemical-processing/
https://www.linkedin.com/pulse/how-textile-chemicals-works-one-simple-flow-2025-9l28f
https://www.smolecule.com/products/s536530?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Objective: This protocol describes the laboratory-scale synthesis of PA12T polymer from 1,12-
dodecanediamine and terephthalic acid for evaluation in textile coating applications. The procedure yields a
polymer with appropriate characteristics for subsequent textile integration through melt processing or

solution coating. [2]

Materials and Equipment:

e 1,12-Dodecanediamine (DA12) - high purity grade
e Terephthalic acid (PTA) - textile grade

¢ Nitrogen atmosphere chamber

e High-temperature reactor with mechanical stirring

e Compression molding machine

¢ Ice water bath

e DSC, WAXD, and tensile testing equipment

Procedure:

e Monomer Preparation: Pre-dry both DA12 and PTA monomers in a vacuum oven at 120°C for 12
hours to remove residual moisture.

¢ Salt Formation: Precisely weigh equimolar amounts of DA12 and PTA (typical batch size: 0.5 mol
each) and gradually introduce to deionized water at 50°C under continuous stirring to form nylon salt.

e Polycondensation: Transfer the nylon salt suspension to a high-temperature reactor, purge with
nitrogen, and gradually increase temperature to 340°C under continuous mechanical stirring (10-20
rpm).

¢ Pressure Application: Maintain reaction temperature at 340°C and apply 10 MPa pressure for 5
minutes to facilitate polymerization.

¢ Quenching: Rapidly discharge the molten polymer and quench in ice water to obtain amorphous
material for subsequent processing.

¢ Post-Processing: Pelletize the resulting polymer and dry under vacuum at 120°C for 12 hours before
further application.

Quality Control Parameters:

¢ Inherent Viscosity: Measure in concentrated sulfuric acid (target: >0.8 dL/g)
¢ Melting Point: Confirm via DSC (expected range: 310-315°C)
e Thermal Stability: Assess by TGA (decomposition onset >350°C)

Protocol 2: Fabric Coating with PA12T
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Objective: Apply synthesized PA12T polymer to standard textile substrates using compression molding to

create enhanced composite structures with improved mechanical properties and chemical resistance. [2]

Materials and Equipment:

e PA12T polymer (from Protocol 1)

e Standard textile substrate (woven polyester or nylon)
e Compression molding machine with heated plates

e Dumbbell-shaped cutting template

¢ Universal testing machine

Procedure:

¢ Film Preparation: Place PA12T polymer between release sheets and compression mold at 340°C
under 10 MPa pressure for 5 minutes to create uniform films of 0.2 mm thickness.

¢ Rapid Quenching: Immediately transfer the molded film to an ice water bath to rapidly cool and fix
the amorphous structure.

e Specimen Preparation: Cut standard dumbbell specimens (width: 4 mm, thickness: 0.2 mm, length:
25 mm) from the films using cutting templates.

e Thermal Conditioning: Pre-heat specimens to the target stretching temperature (recommended:
210°C) for 10 minutes before orientation.

¢ Uniaxial Stretching: Stretch specimens at constant rate of 10 mm/min to achieve stretching ratio of
4.6:1 using universal testing machine with environmental chamber.

¢ Annealing: Maintain stretched specimens under tension for 5 minutes at the stretching temperature
before cooling to room temperature.

Key Processing Parameters:

e Stretching Temperature: 90-240°C (optimal: 210°C)
e Stretching Ratio: 1.6:1 to 4.6:1 (optimal: 4.6:1)
¢ Stretching Rate: 10 mm/min

Protocol 3: Performance Evaluation of Treated Textiles

Objective: Characterize the mechanical, thermal, and structural properties of PA12T-coated textiles to

quantify performance enhancements and validate processing efficacy. [2]

Materials and Equipment:

e PA12T-coated textile specimens
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Universal testing machine
Wide-angle X-ray diffraction (WAXD) equipment
Differential scanning calorimetry (DSC)

Dynamic mechanical analysis (DMA)

Procedure:

e Mechanical Testing:

o

Mount specimens in universal testing machine with grips

(e]

Apply tensile force at constant crosshead speed of 10 mm/min
Record stress-strain curves until specimen failure
Calculate tensile strength, elongation at break, and modulus

[¢]

[¢]

¢ Structural Characterization:

[¢]

Perform WAXD analysis using Cu Ka radiation (A = 0.154 nm)
Scan range: 5° to 35° (20) at rate of 3°/min

Calculate interplanar spacings using Bragg's equation: 2dsin = nA
Determine crystalline orientation using 2D-WAXS

[¢]

[e]

o

e Thermal Analysis:

o Conduct DSC under nitrogen atmosphere (heating rate: 10°C/min)
o Determine melting temperature (T~m~) and melting enthalpy (AH~m~)
o Calculate crystallinity from melting enthalpy

The following workflow illustrates the integrated process from monomer to finished textile:
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Data Analysis and Performance Metrics

Mechanical Properties Enhancement
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The uniaxial stretching process applied to PA12T films demonstrates significant improvements in
mechanical properties, with optimal parameters yielding remarkable strength enhancement. Research
indicates that stretching temperature and stretching ratio critically influence the resulting mechanical
performance of PA12T-treated textiles. When processed at the optimal stretching temperature of 210°C with
a stretching ratio of 4.6:1, PA12T achieves a maximum tensile strength of 465.5 MPa, representing a 503%
improvement compared to unstretched samples (77.1 MPa). This dramatic enhancement underscores the
importance of precise parameter control during textile coating and finishing operations utilizing DA 12-based

polymers. [2]

Table 2: Mechanical Properties of PA12T at Various Stretching Conditions

Stretching Temperature Stretching Tensile Strength Elongation at Break
(°C) Ratio (MPa) (%)

None (unprocessed) 1.0 77.1 -

90 4.6 285.3 45.2

150 4.6 352.7 38.6

180 4.6 418.9 32.1

210 4.6 465.5 28.4

240 4.6 431.2 30.7

The mechanical property enhancements directly result from structural reorganization within the polymer
during stretching. As confirmed by WAXD analysis, unstretched PA12T films exhibit only one characteristic
diffraction peak at 280 = 21.04°, corresponding to the (100) crystal plane of y-crystals. After optimal
stretching, this diffraction peak shifts to higher angles, indicating reduced d-spacing and more closely
packed crystalline structures. This increased molecular alignment and crystallinity directly correlate with the
observed mechanical improvements, demonstrating the structure-property relationships critical to textile

performance. [2]

Thermal and Structural Characteristics
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The thermal behavior and structural characteristics of DA12-based polymers significantly influence their
processing and application in textiles. DSC analysis reveals that stretched PA12T samples exhibit multiple
melting peaks with slightly reduced melting points compared to unstretched material, attributed to crystal
fragmentation and the formation of less stable crystalline morphologies during stretching. The crystallinity of
PA12T increases substantially with optimal stretching parameters, rising from approximately 25% in
unstretched samples to over 40% in optimally oriented specimens. This enhanced crystallinity contributes to
the improved mechanical properties while maintaining sufficient thermal stability for most textile

applications. [2]

Key thermal and structural properties include:

¢ Glass Transition Temperature (T~g~): 140°C

¢ Melting Point (T~m~): 315°C (unstretched), slightly reduced after stretching

e Crystal Structure: y-form crystals in unstretched state, transformed structure after stretching

e Crystallinity: Increases with stretching temperature up to 210°C, then decreases at higher
temperatures

The relationship between processing conditions and structural evolution provides critical insights for
optimizing textile applications. When stretching occurs at temperatures too close to the melting point
(240°C), crystal disordering becomes more pronounced, resulting in reduced mechanical properties
compared to optimal conditions. This underscores the importance of precise temperature control during
textile finishing operations involving DA12-based polymers to achieve the desired performance

characteristics. [2]

Regulatory and Safety Considerations

The handling of 1,12-dodecanediamine in textile processing requires adherence to established safety
protocols for industrial chemicals. While specific regulatory information for DA12 is limited in the search

results, general principles for diamine handling should be applied, including:

¢ Personal Protective Equipment: Chemical-resistant gloves, safety goggles, and protective clothing
to prevent dermal contact

¢ Engineering Controls: Adequate ventilation and closed processing systems to minimize airborne
concentrations

e Storage Conditions: Cool, dry environments in sealed containers under inert atmosphere to prevent
degradation
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Environmental considerations for DA12-based textile chemicals continue to evolve alongside broader
sustainability initiatives within the industry. Modern textile chemical processing increasingly emphasizes
green chemistry principles, including the development of biodegradable chemicals and waterless dyeing
processes that reduce environmental impact. The alignment of DA12 chemistry with these trends positions it
favorably for future textile applications, particularly as manufacturers seek compliance with global standards

such as REACH, ZDHC, and OEKO-TEX. [3] [4]

The integration of DA12 into textile processing workflows must also consider waste stream management
and effluent treatment. As with many textile chemicals, responsible management of processing by-products
is essential to minimize environmental impact and ensure regulatory compliance. Emerging approaches
include advanced effluent treatment technologies and process optimization to reduce chemical consumption,
aligning with the industry's broader sustainability objectives while maintaining the performance advantages

offered by DA12-based polymers. [3] [4]

Conclusion and Future Perspectives

1,12-Dodecanediamine represents a versatile chemical building block with significant potential for
advanced textile applications, particularly through its incorporation in high-performance polyamides such as
PA12T. The exceptional mechanical properties achievable through optimized processing protocols,
including tensile strengths exceeding 465 MPa, position DA12-based polymers as valuable solutions for
demanding technical textiles. The combination of thermal stability, chemical resistance, and controlled
hydrophobicity further enhances their suitability for protective, automotive, and specialized apparel

applications where conventional textiles prove inadequate. [1] [2]

Future developments in DA12 textile applications will likely focus on sustainable sourcing and processing
efficiency. With DA12 increasingly produced via microbial fermentation from petroleum by-products, the
environmental profile of resulting textiles continues to improve. Simultaneously, advances in processing
technologies, such as foam-based application methods and low-temperature curing systems, offer
opportunities to reduce energy consumption and chemical usage during textile manufacturing. The
integration of DA12-based polymers with digital process control and industry 4.0 technologies will further
enhance processing precision and reproducibility, driving broader adoption across the textile industry. As

performance requirements for technical textiles continue to escalate, the unique properties offered by DA12-
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based solutions position this chemistry for continued growth and innovation in specialized textile

applications. [3] [4] [2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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